Cas no 2319923-35-6 (5-chloro-2-methoxy-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 5-chloro-2-methoxy-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 2319923-35-6
• MF: C₂₀H₁₆ClN₃O₃S₂
• MW: 445.94234085083
• CID: 6150367
• PubChem ID: 121025139
• Update Time: 2025-08-05

5-chloro-2-methoxy-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• 5-chloro-2-methoxy-N-[2-methyl-4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• 2319923-35-6
• 5-chloro-2-methoxy-N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
• AKOS032478368
• 5-chloro-2-methoxy-N-(2-methyl-4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide
• F0695-0352

• Inchi： 1S/C20H16ClN3O3S2/c1-12-10-13(19-23-16-4-3-9-22-20(16)28-19)5-7-15(12)24-29(25,26)18-11-14(21)6-8-17(18)27-2/h3-11,24H,1-2H3
• InChI Key： DDJQPKIYMRDBMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(NC1C=CC(C2=NC3=CC=CN=C3S2)=CC=1C)(=O)=O)OC

Computed Properties

• Exact Mass: 445.0321614g/mol
• Monoisotopic Mass: 445.0321614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 118Ų

Additional information on 5-chloro-2-methoxy-N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide

5-Chloro-2-Methoxy-N-(2-Methyl-4-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-Sulfonamide: A Comprehensive Overview

The compound CAS No 2319923-35-6, also known as 5-chloro-2-methoxy-N-(2-methyl-4-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide, is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are widely recognized for their role in various therapeutic applications. The structure of this molecule is characterized by a benzene ring substituted with chlorine and methoxy groups, along with a sulfonamide moiety attached to a complex heterocyclic system.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like 1,3thiazolo[5,4-b]pyridine in drug design. These heterocycles are known for their ability to modulate enzyme activity and receptor binding, making them valuable targets for the development of novel therapeutics. The integration of such a heterocyclic system into the structure of 5-chloro-2-methoxy-N-(2-methyl-4-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide suggests its potential role in inhibiting specific biological pathways associated with diseases such as cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including Suzuki coupling and nucleophilic substitution reactions, to construct the complex architecture of this molecule. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structural integrity of the compound.

In terms of pharmacological activity, studies have demonstrated that CAS No 2319923-35-6 exhibits potent inhibitory effects on kinases involved in cell proliferation and survival. This makes it a promising candidate for anti-cancer drug development. Additionally, its ability to penetrate cellular membranes efficiently suggests favorable pharmacokinetic properties, which are critical for drug efficacy.

The incorporation of a sulfonamide group into the molecule enhances its solubility and bioavailability, further enhancing its suitability for therapeutic applications. Furthermore, the presence of electron-withdrawing groups such as chlorine and methoxy substituents on the benzene ring contributes to the overall stability and reactivity of the compound.

Recent research has also explored the potential of this compound as a modulator of ion channels, which are implicated in various neurological disorders. Preliminary findings indicate that it may possess neuroprotective properties, making it a candidate for treating conditions such as epilepsy and Alzheimer's disease.

In conclusion, 5-chloro-2-methoxy-N-(2-methyl-4-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure and promising pharmacological profile position it as a valuable tool in the development of novel therapeutic agents. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its clinical application in the near future.